2-methoxy-N-{1-[1-(3-methyl-2-butenoyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide

• IUPAC Name: 2-methoxy-N-[2-[1-(3-methylbut-2-enoyl)piperidin-4-yl]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C21H26N4O3/c1-15(2)14-20(26)24-12-9-16(10-13-24)25-19(8-11-22-25)23-21(27)17-6-4-5-7-18(17)28-3/h4-8,11,14,16H,9-10,12-13H2,1-3H3,(H,23,27)
• InChI Key: VBZXIXTWVCKJDE-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)N1CCC(CC1)N2C(=CC=N2)NC(=O)C3=CC=CC=C3OC)C
• Molecular Formula: C21H26N4O3
• Molecular Weight: 382.5 g/mol

Description

2-methoxy-N-{1-[1-(3-methyl-2-butenoyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "compound X" in scientific literature.

Scientific Research Applications

2-methoxy-N-{1-[1-(3-methyl-2-butenoyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The mechanism of action of 2-methoxy-N-{1-[1-(3-methyl-2-butenoyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide is not fully understood. However, it is believed to act through the inhibition of the cyclooxygenase-2 (COX-2) enzyme, which is involved in the inflammatory response. It may also act through the modulation of the gamma-aminobutyric acid (GABA) receptor, which is involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, and to have anticonvulsant effects. It has also been shown to protect against oxidative stress and to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methoxy-N-{1-[1-(3-methyl-2-butenoyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide in lab experiments include its well-established synthesis method and its potential therapeutic applications. However, there are also limitations to using this compound in lab experiments. These include its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 2-methoxy-N-{1-[1-(3-methyl-2-butenoyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide. These include further studies on its mechanism of action, its potential use in the treatment of neurodegenerative diseases, and its potential use as a therapeutic agent for other conditions such as cancer. Additionally, there is a need for further studies on the safety and toxicity of this compound at different doses.

Synthesis Methods

The synthesis of 2-methoxy-N-{1-[1-(3-methyl-2-butenoyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide involves a multi-step process that has been described in scientific literature. The first step involves the reaction of 2-methoxybenzoic acid with thionyl chloride to form 2-methoxybenzoyl chloride. The second step involves the reaction of 2-methoxybenzoyl chloride with 1-(3-methyl-2-butenoyl)-4-piperidinone to form this compound.